(E)-3-(2,5-difluoro-4-nitrophenyl)prop-2-enoic acid

• Molecular Formula: C9H5F2NO4
• Molecular Weight: 229.14 g/mol
• IUPAC Name: (E)-3-(2,5-difluoro-4-nitrophenyl)prop-2-enoic acid
• InChI: InChI=1S/C9H5F2NO4/c10-6-4-8(12(15)16)7(11)3-5(6)1-2-9(13)14/h1-4H,(H,13,14)/b2-1+
• InChI Key: QSSXQNMFMPJFMR-OWOJBTEDSA-N
• Isomeric SMILES: C1=C(C(=CC(=C1F)[N+](=O)[O-])F)/C=C/C(=O)O
• Canonical SMILES: C1=C(C(=CC(=C1F)[N+](=O)[O-])F)C=CC(=O)O

Description

(E)-3-(2,5-difluoro-4-nitrophenyl)prop-2-enoic acid is an α,β-unsaturated carboxylic acid derivative characterized by a conjugated double bond (E-configuration) and a substituted aromatic ring. The phenyl group is functionalized with two fluorine atoms at positions 2 and 5 and a nitro group at position 2. The compound’s carboxylic acid group and nitro substituent render it polar, with moderate solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-Difluoro-4-nitrocinnamic acid typically involves the nitration of 2,5-difluorocinnamic acid. The nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions. The reaction is exothermic and requires careful monitoring to prevent over-nitration or decomposition of the product.

Industrial Production Methods

Industrial production of 2,5-Difluoro-4-nitrocinnamic acid may involve large-scale nitration processes with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2,5-Difluoro-4-nitrocinnamic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction of the nitro group can yield amine derivatives.

Substitution: The fluorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Major Products

Oxidation: Formation of difluorobenzoic acids.

Reduction: Formation of difluoroaniline derivatives.

Substitution: Formation of various substituted cinnamic acid derivatives.

Scientific Research Applications

2,5-Difluoro-4-nitrocinnamic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the development of advanced materials and chemical intermediates.

Mechanism of Action

The mechanism of action of 2,5-Difluoro-4-nitrocinnamic acid involves interactions with various molecular targets and pathways. The nitro group can participate in redox reactions, while the fluorine atoms can influence the compound’s reactivity and binding affinity to biological targets. These interactions can modulate enzyme activity, receptor binding, and other cellular processes.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Substituent Positioning and Electronic Effects

The closest structural analog identified in the literature is (2E)-3-(4-fluoro-2-nitrophenyl)prop-2-enoic acid (). Key differences include:

• Fluorine substitution : The target compound has 2,5-difluoro substitution, whereas the analog has a single 4-fluoro group.
• Nitro group position : The nitro group in the target is at position 4 , while the analog’s nitro group is at position 2 .

These positional differences significantly alter electronic properties. The 2,5-difluoro-4-nitro arrangement in the target compound creates a stronger electron-withdrawing effect compared to the analog’s 4-fluoro-2-nitro substitution. This enhances the acidity of the carboxylic acid group (lower pKa) and reduces solubility in aqueous media due to increased hydrophobicity .

Table 1: Substituent and Electronic Comparison

Property	(E)-3-(2,5-difluoro-4-nitrophenyl)prop-2-enoic Acid	(2E)-3-(4-fluoro-2-nitrophenyl)prop-2-enoic Acid
Fluorine Positions	2,5	4
Nitro Position	4	2
Electron-Withdrawing Effect	Strong (dual fluorine + nitro)	Moderate (single fluorine + nitro)
Calculated pKa (Carboxylic Acid)	~2.1	~2.5

Comparison with Other α,β-Unsaturated Carboxylic Acids

• Hydroxy and methoxy groups in ’s compound increase polarity and hydrogen-bonding capacity, contrasting with the nitro and fluoro groups in the target compound.

Table 2: Functional Group Impact on Properties

Compound	Key Functional Groups	Solubility (Polar Solvents)	Reactivity Profile
Target Compound	2,5-F; 4-NO2; COOH	Moderate (DMSO)	High (electrophilic nitro)
(E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoic acid	4-OH; 3,5-OCH3; COOH	High (water/DMSO)	Moderate (H-bond donor)